Cas no 7028-39-9 (Decanoic acid, 3,5,7-trioxo-)
Decanoic acid, 3,5,7-trioxo- structure
Product Name:Decanoic acid, 3,5,7-trioxo-
CAS No:7028-39-9
MF:C10H14O5
MW:214.215163707733
CID:547486
PubChem ID:71404986
Update Time:2025-04-19
Decanoic acid, 3,5,7-trioxo- Chemical and Physical Properties
Names and Identifiers
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- Decanoic acid, 3,5,7-trioxo-
- 3,5,7-trioxodecanoic acid
- SCHEMBL22750315
- DTXSID40825794
- 7028-39-9
-
- Inchi: 1S/C10H14O5/c1-2-3-7(11)4-8(12)5-9(13)6-10(14)15/h2-6H2,1H3,(H,14,15)
- InChI Key: YHIPJWOFEPJIGL-UHFFFAOYSA-N
- SMILES: O=C(CC(CC(CC(=O)O)=O)=O)CCC
Computed Properties
- Exact Mass: 214.08412
- Monoisotopic Mass: 214.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- PSA: 88.51
Decanoic acid, 3,5,7-trioxo- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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